![molecular formula C23H20FN3O3S B2902759 2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(4-methylbenzyl)acetamide CAS No. 1252859-29-2](/img/no-structure.png)
2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(4-methylbenzyl)acetamide
Description
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds containing thieno[3,2-d]pyrimidin-1(2H)-yl groups are known to undergo a variety of chemical reactions. These could potentially include reactions with nucleophiles, electrophiles, or radicals .Future Directions
Future research on this compound could involve further elucidation of its chemical and physical properties, exploration of its potential biological activities, and development of synthesis methods. Given the biological activities of similar compounds, it could be of interest in the fields of medicinal chemistry and drug discovery .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 2-fluorobenzylamine with ethyl 2-(4-methylbenzyl)acetate to form the intermediate, which is then cyclized with thionyl chloride and potassium thiocyanate to form the final product.", "Starting Materials": [ "2-fluorobenzylamine", "ethyl 2-(4-methylbenzyl)acetate", "thionyl chloride", "potassium thiocyanate" ], "Reaction": [ "Step 1: Condensation of 2-fluorobenzylamine with ethyl 2-(4-methylbenzyl)acetate in the presence of a base such as sodium hydride or potassium carbonate to form the intermediate.", "Step 2: Cyclization of the intermediate with thionyl chloride and potassium thiocyanate in the presence of a solvent such as acetonitrile or DMF to form the final product.", "Step 3: Purification of the final product by column chromatography or recrystallization." ] } | |
CAS RN |
1252859-29-2 |
Molecular Formula |
C23H20FN3O3S |
Molecular Weight |
437.49 |
IUPAC Name |
2-[3-[(2-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-[(4-methylphenyl)methyl]acetamide |
InChI |
InChI=1S/C23H20FN3O3S/c1-15-6-8-16(9-7-15)12-25-20(28)14-26-19-10-11-31-21(19)22(29)27(23(26)30)13-17-4-2-3-5-18(17)24/h2-11H,12-14H2,1H3,(H,25,28) |
InChI Key |
DKFDRCIUBINRDQ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4F)SC=C3 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Methylpropyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine](/img/structure/B2902679.png)
![8-(tert-butyl)-N-(2-methylquinolin-4-yl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide](/img/structure/B2902686.png)
![N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-3-methoxybenzamide](/img/structure/B2902689.png)
![6-[[[3-[(2,4-dichlorophenyl)methoxy]benzoyl]amino]carbamoyl]cyclohex-3-ene-1-carboxylic Acid](/img/structure/B2902690.png)
